Cas no 1536904-79-6 (4-fluoro-3-(morpholin-2-yl)-1H-indole)

• Product Name: 4-fluoro-3-(morpholin-2-yl)-1H-indole
• CAS No: 1536904-79-6
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• CID: 6003248
• PubChem ID: 165971308
• Update Time: 2025-07-02

4-fluoro-3-(morpholin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(morpholin-2-yl)-1H-indole
• 1536904-79-6
• EN300-1735423

• Inchi： 1S/C12H13FN2O/c13-9-2-1-3-10-12(9)8(6-15-10)11-7-14-4-5-16-11/h1-3,6,11,14-15H,4-5,7H2
• InChI Key： JUNRSGBTVQVMCD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1CNCCO1

Computed Properties

• Exact Mass: 220.10119120g/mol
• Monoisotopic Mass: 220.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37Ų

Additional information on 4-fluoro-3-(morpholin-2-yl)-1H-indole

Professional Introduction to Compound with CAS No. 1536904-79-6 and Product Name: 4-fluoro-3-(morpholin-2-yl)-1H-indole

The compound with the CAS number 1536904-79-6 and the product name 4-fluoro-3-(morpholin-2-yl)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fluorinated indole core substituted with a morpholine moiety, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of both fluorine and morpholine functional groups enhances its chemical reactivity and biological activity, making it a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of fluorinated indoles in developing novel therapeutic agents. The fluorine atom, when incorporated into a molecular framework, can modulate the pharmacokinetic properties of a drug, including its metabolic stability, solubility, and binding affinity. In the case of 4-fluoro-3-(morpholin-2-yl)-1H-indole, the fluorine substitution at the 4-position of the indole ring contributes to improved bioavailability and prolonged half-life, which are critical factors for clinical efficacy.

The morpholine group at the 3-position adds another layer of complexity to this compound's pharmacological profile. Morpholine derivatives are well-known for their ability to enhance the solubility and permeability of drugs across biological membranes. This characteristic is particularly valuable in designing oral formulations that require efficient absorption and distribution throughout the body. Additionally, morpholine-based compounds have been explored in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications.

Current studies on 4-fluoro-3-(morpholin-2-yl)-1H-indole are focused on its potential as a scaffold for developing small-molecule inhibitors targeting specific biological pathways. For instance, preliminary in vitro experiments have demonstrated its inhibitory activity against certain enzymes involved in cancer progression. The combination of fluorine and morpholine functionalities appears to synergistically enhance binding interactions with target proteins, leading to potent pharmacological effects.

The structural features of this compound also make it an attractive candidate for further derivatization. By modifying other positions on the indole ring or introducing additional functional groups, researchers can fine-tune its biological activity and optimize its pharmacological properties. Such modifications are essential for achieving high selectivity and minimizing side effects in drug development.

In addition to its potential in oncology, 4-fluoro-3-(morpholin-2-yl)-1H-indole has shown promise in other therapeutic areas. For example, its ability to interact with various receptor families suggests that it could be repurposed for treating neurological disorders or infectious diseases. The compound's unique chemical structure allows it to mimic natural biomolecules or interfere with pathogenic processes at multiple levels.

The synthesis of 4-fluoro-3-(morpholin-2-yl)-1H-indole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

As research progresses, the understanding of how structural modifications influence the biological activity of 4-fluoro-3-(morpholin-2-yl)-1H-indole will continue to evolve. Computational modeling and high-throughput screening techniques are being utilized to accelerate the discovery process by predicting how different derivatives will behave biochemically. These tools provide valuable insights into molecular interactions and help guide the design of next-generation drug candidates.

The regulatory landscape for novel pharmaceutical compounds like 4-fluoro-3-(morpholin-2-yl)-1H-indole is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing to ensure safety and efficacy before entering clinical trials. The compound's journey from laboratory discovery to market approval is a testament to the collaborative efforts of chemists, biologists, clinicians, and regulatory experts.

In conclusion, 4-fluoro-3-(morpholin-2-yl)-1H-indole represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in ongoing drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.